3-fluoro-4-methoxy-N-(1-(6-methyl-4-oxo-4,5-dihydropyrazolo[1,5-a]pyrazine-2-carbonyl)pyrrolidin-3-yl)benzamide

• IUPAC Name: 3-fluoro-4-methoxy-N-[1-(6-methyl-4-oxo-5H-pyrazolo[1,5-a]pyrazine-2-carbonyl)pyrrolidin-3-yl]benzamide
• InChI: InChI=1S/C20H20FN5O4/c1-11-9-26-16(19(28)22-11)8-15(24-26)20(29)25-6-5-13(10-25)23-18(27)12-3-4-17(30-2)14(21)7-12/h3-4,7-9,13H,5-6,10H2,1-2H3,(H,22,28)(H,23,27)
• InChI Key: MQIAKZUVMDXWIV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C(=CC(=N2)C(=O)N3CCC(C3)NC(=O)C4=CC(=C(C=C4)OC)F)C(=O)N1
• Molecular Formula: C20H20FN5O4
• Molecular Weight: 413.4 g/mol

Description

3-fluoro-4-methoxy-N-(1-(6-methyl-4-oxo-4,5-dihydropyrazolo[1,5-a]pyrazine-2-carbonyl)pyrrolidin-3-yl)benzamide is a useful research compound. Its molecular formula is C20H20FN5O4 and its molecular weight is 413.409. The purity is usually 95%.
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Scientific Research Applications

Versatile Building Blocks for Fluorinated Compounds

Compounds like 2-fluoro-3-methoxyacrylic acid esters and their derivatives serve as efficient precursors for the synthesis of various fluorine-bearing heterocyclic compounds. These include pyrazolones, pyrimidines, coumarines, and benzothiopyranones, showcasing their utility in developing fluorinated molecules with potential pharmacological activities (Shi, Wang, & Schlosser, 1996).

Antiviral Applications

Benzamide-based 5-aminopyrazoles and their fused heterocycles, including pyrazolo[1,5-a]pyrimidines, have been synthesized and shown remarkable activity against the avian influenza virus, highlighting their potential in developing new antiviral agents (Hebishy, Salama, & Elgemeie, 2020).

Antimicrobial and Antiproliferative Activities

Novel heterocycles have been explored for their antimicrobial and antiproliferative properties, demonstrating the potential of fluorinated pyrazoles and their derivatives in therapeutic applications, including cancer treatment and infection control (Fahim, Tolan, Awad, & Ismael, 2021).

Synthesis of 3-Amino-4-fluoropyrazoles

The development of synthetic strategies for new 3-amino-4-fluoropyrazoles underlines the role of fluorinated pyrazoles as building blocks in medicinal chemistry, suggesting a potential avenue for the synthesis of compounds with improved pharmacological profiles (Surmont et al., 2011).

Anti-Lung Cancer Activity

Fluoro-substituted benzopyran compounds have shown significant anti-lung cancer activity, indicating the potential of fluorine-containing heterocyclic compounds in the development of new anticancer therapies (Hammam et al., 2005).